Cas no 166405-50-1 (Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-)

Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]- structure
166405-50-1 structure
Product Name:Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-
CAS No:166405-50-1
MF:C16H17NO4S
MW:319.37548327446
CID:1347080
PubChem ID:780739
Update Time:2025-04-20

Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-
    • 4-[(2,4,6-trimethylphenyl)sulfonylamino]benzoic acid
    • 166405-50-1
    • Oprea1_801732
    • AB00075164-01
    • SR-01000198493
    • Oprea1_242449
    • Z45512299
    • 4-{[(2,4,6-trimethylphenyl)sulfonyl]amino}benzoic acid
    • CBDivE_008047
    • STK982218
    • SR-01000198493-1
    • AP-263/09021037
    • AKOS001027284
    • 4-[(mesitylsulfonyl)amino]benzoic acid
    • DTXSID80354735
    • Inchi: 1S/C16H17NO4S/c1-10-8-11(2)15(12(3)9-10)22(20,21)17-14-6-4-13(5-7-14)16(18)19/h4-9,17H,1-3H3,(H,18,19)
    • InChI Key: JXAHGEJYVXYTAF-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=CC(C)=CC=1C)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 319.08791
  • Monoisotopic Mass: 319.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 83.47
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